Cas no 1261961-69-6 (3-[4-(Piperidine-1-carbonyl)phenyl]phenol)

• Product Name: 3-[4-(Piperidine-1-carbonyl)phenyl]phenol
• CAS No: 1261961-69-6
• MF: C₁₈H₁₉NO₂
• MW: 281.348964929581
• MDL: MFCD18313044
• CID: 2766254
• PubChem ID: 53218737
• Update Time: 2025-05-28

3-[4-(Piperidine-1-carbonyl)phenyl]phenol Chemical and Physical Properties

Names and Identifiers

• DTXSID70683647
• 3-[4-(PIPERIDINE-1-CARBONYL)PHENYL]PHENOL
• MFCD18313044
• (3'-Hydroxy[1,1'-biphenyl]-4-yl)(piperidin-1-yl)methanone
• 1261961-69-6
• 3-[4-(Piperidine-1-carbonyl)phenyl]phenol, 95%
• 3-[4-(Piperidine-1-carbonyl)phenyl]phenol

• MDL： MFCD18313044
• Inchi： 1S/C18H19NO2/c20-17-6-4-5-16(13-17)14-7-9-15(10-8-14)18(21)19-11-2-1-3-12-19/h4-10,13,20H,1-3,11-12H2
• InChI Key： LWEIHRUTVKUXPA-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C2C=CC=C(C=2)O)=CC=1)N1CCCCC1

Computed Properties

• Exact Mass: 281.141578849Da
• Monoisotopic Mass: 281.141578849Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on 3-[4-(Piperidine-1-carbonyl)phenyl]phenol

Comprehensive Overview of 3-[4-(Piperidine-1-carbonyl)phenyl]phenol (CAS No. 1261961-69-6)

3-[4-(Piperidine-1-carbonyl)phenyl]phenol (CAS No. 1261961-69-6) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. The compound's name highlights its molecular architecture, combining a piperidine moiety with a phenylphenol backbone, which is often associated with bioactive properties. Researchers and industry professionals frequently search for this compound under keywords like "piperidine carbonyl derivatives", "phenylphenol synthesis", and "CAS 1261961-69-6 applications", reflecting its relevance in drug discovery and material science.

In recent years, the demand for novel small-molecule inhibitors and scaffolds for drug design has surged, driven by advancements in precision medicine and targeted therapies. 3-[4-(Piperidine-1-carbonyl)phenyl]phenol fits into this trend as a promising candidate for modulating protein-protein interactions or enzyme activity. Its piperidine ring, a common pharmacophore, enhances bioavailability and binding affinity, while the phenol group offers sites for further chemical modifications. These attributes make it a subject of interest for queries such as "piperidine-based drug leads" and "phenolic compounds in medicinal chemistry".

The compound's synthesis typically involves multi-step organic reactions, including amide coupling and aryl-aryl bond formation, which are widely discussed in academic forums and patent literature. Optimizing its yield and purity is critical for applications in high-throughput screening or as a building block for combinatorial libraries. Searches related to "CAS 1261961-69-6 synthesis protocol" or "piperidine carbonyl phenylphenol derivatives" often lead to technical discussions on reaction conditions and catalytic systems.

Beyond pharmaceuticals, 3-[4-(Piperidine-1-carbonyl)phenyl]phenol may find utility in material science, particularly in designing functional polymers or photoactive materials. Its conjugated system and polar groups enable interactions with light or other molecules, aligning with trends in smart materials and sustainable chemistry. This versatility answers queries like "organic compounds for optoelectronics" and "piperidine derivatives in materials".

Safety and handling of 3-[4-(Piperidine-1-carbonyl)phenyl]phenol adhere to standard laboratory protocols, with no significant hazards reported under normal conditions. Researchers often seek information on "CAS 1261961-69-6 SDS" (Safety Data Sheet) or "phenylphenol derivatives storage", emphasizing the importance of proper chemical management. Its stability and solubility profiles are also frequently explored topics, especially for formulation studies.

In summary, 3-[4-(Piperidine-1-carbonyl)phenyl]phenol (CAS No. 1261961-69-6) represents a multifaceted compound bridging medicinal chemistry, material innovation, and synthetic methodology. Its growing prominence in scientific literature and patent filings underscores its potential to address contemporary challenges in health and technology, making it a compelling subject for further investigation.